Cas no 374916-73-1 (2-({1,5-dicyano-4-oxo-3-azaspiro5.5undec-1-en-2-yl}sulfanyl)-N-(4-ethylphenyl)acetamide)

• Product Name: 2-({1,5-dicyano-4-oxo-3-azaspiro5.5undec-1-en-2-yl}sulfanyl)-N-(4-ethylphenyl)acetamide
• CAS No: 374916-73-1
• MF: C₂₂H₂₄N₄O₂S
• MW: 408.516563415527
• CID: 6098632
• PubChem ID: 3144020
• Update Time: 2025-07-17

2-({1,5-dicyano-4-oxo-3-azaspiro5.5undec-1-en-2-yl}sulfanyl)-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1,5-dicyano-4-oxo-3-azaspiro5.5undec-1-en-2-yl}sulfanyl)-N-(4-ethylphenyl)acetamide
• 2-((1,5-dicyano-4-oxo-3-azaspiro[5.5]undec-1-en-2-yl)thio)-N-(4-ethylphenyl)acetamide
• Acetamide, 2-[(1,5-dicyano-4-oxo-3-azaspiro[5.5]undec-1-en-2-yl)thio]-N-(4-ethylphenyl)-
• 2-[(1,5-dicyano-2-oxo-3-azaspiro[5.5]undec-4-en-4-yl)sulfanyl]-N-(4-ethylphenyl)acetamide
• UNM000000642801
• IFLab1_004750
• HMS1425H20
• Oprea1_739694
• AKOS024603460
• IDI1_010505
• F1154-0048
• SR-01000497107-1
• Oprea1_720334
• SR-01000497107
• 2-({1,5-DICYANO-4-OXO-3-AZASPIRO[5.5]UNDEC-1-EN-2-YL}SULFANYL)-N-(4-ETHYLPHENYL)ACETAMIDE
• 374916-73-1
• AKOS000607035

• Inchi： 1S/C22H24N4O2S/c1-2-15-6-8-16(9-7-15)25-19(27)14-29-21-18(13-24)22(10-4-3-5-11-22)17(12-23)20(28)26-21/h6-9,17H,2-5,10-11,14H2,1H3,(H,25,27)(H,26,28)
• InChI Key： NTPHVKJAWDKJRL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1NC(=O)C(C#N)C2(CCCCC2)C=1C#N

Computed Properties

• Exact Mass: 408.16199719g/mol
• Monoisotopic Mass: 408.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 727.0±60.0 °C(Predicted)
• pka: 14.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({1,5-dicyano-4-oxo-3-azaspiro5.5undec-1-en-2-yl}sulfanyl)-N-(4-ethylphenyl)acetamide

Comprehensive Analysis of 2-({1,5-dicyano-4-oxo-3-azaspiro5.5undec-1-en-2-yl}sulfanyl)-N-(4-ethylphenyl)acetamide (CAS No. 374916-73-1)

The compound 2-({1,5-dicyano-4-oxo-3-azaspiro5.5undec-1-en-2-yl}sulfanyl)-N-(4-ethylphenyl)acetamide (CAS No. 374916-73-1) is a structurally complex molecule with significant potential in pharmaceutical and biochemical research. Its unique spirocyclic framework and functional groups, including cyano, sulfanyl, and acetamide moieties, make it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. This compound's multi-functional design positions it as a candidate for addressing complex diseases, such as cancer and metabolic disorders. Its spirocyclic core is notable for enhancing metabolic stability and bioavailability, a hot topic in medicinal chemistry discussions. Additionally, the presence of a sulfanyl linker offers versatility in chemical modifications, a feature highly sought after in proteolysis-targeting chimera (PROTAC) research.

The synthesis of 2-({1,5-dicyano-4-oxo-3-azaspiro5.5undec-1-en-2-yl}sulfanyl)-N-(4-ethylphenyl)acetamide involves sophisticated organic transformations, including Michael additions and cyclization reactions. These methods are frequently explored in green chemistry initiatives, reflecting the industry's shift toward sustainable practices. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

From a commercial perspective, this compound aligns with the growing market for high-value intermediates in drug development. Its CAS No. 374916-73-1 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. The 4-ethylphenyl moiety, in particular, is a recurring motif in non-steroidal anti-inflammatory drugs (NSAIDs), sparking interest in its potential anti-inflammatory properties. Such applications are frequently searched in pharmacology forums and academic literature.

Ongoing research is exploring the compound's structure-activity relationships (SAR), a key focus area for computational chemists leveraging AI-driven drug design. Questions about its solubility, toxicity profile, and synergistic effects with other molecules are common in scientific queries. These investigations are supported by molecular docking studies and in vitro assays, which are pivotal in optimizing lead compounds for clinical trials.

In summary, 2-({1,5-dicyano-4-oxo-3-azaspiro5.5undec-1-en-2-yl}sulfanyl)-N-(4-ethylphenyl)acetamide represents a convergence of innovative chemistry and therapeutic potential. Its study contributes to broader conversations about drug repurposing, biocompatibility, and next-generation therapeutics, making it a compelling subject for researchers and industry professionals alike.